Cas no 1261914-19-5 (3-(3,4-Dichlorophenyl)-5-nitrobenzoic acid)

• Product Name: 3-(3,4-Dichlorophenyl)-5-nitrobenzoic acid
• CAS No: 1261914-19-5
• MF: C₁₃H₇Cl₂NO₄
• MW: 312.104981660843
• MDL: MFCD18321901
• CID: 2763129
• PubChem ID: 53227731
• Update Time: 2025-04-21

3-(3,4-Dichlorophenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321901
• 3-(3,4-DICHLOROPHENYL)-5-NITROBENZOIC ACID
• AKOS017552712
• 3-(3,4-Dichlorophenyl)-5-nitrobenzoic acid, 95%
• DTXSID90691264
• 3',4'-Dichloro-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 1261914-19-5
• 3-(3,4-Dichlorophenyl)-5-nitrobenzoic acid

• MDL： MFCD18321901
• Inchi： 1S/C13H7Cl2NO4/c14-11-2-1-7(6-12(11)15)8-3-9(13(17)18)5-10(4-8)16(19)20/h1-6H,(H,17,18)
• InChI Key： CRIFEMCDNPSDBC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 310.9752131Da
• Monoisotopic Mass: 310.9752131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.1Ų